ethyl 2-((1-(4-fluorophenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetate

• IUPAC Name: ethyl 2-[1-(4-fluorophenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylacetate
• InChI: InChI=1S/C18H19FN4O2S/c1-4-25-15(24)10-26-18-17-14(16(11(2)3)21-22-18)9-20-23(17)13-7-5-12(19)6-8-13/h5-9,11H,4,10H2,1-3H3
• InChI Key: LXFQJVPFLVLLMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(C2=C1N(N=C2)C3=CC=C(C=C3)F)C(C)C
• Molecular Formula: C18H19FN4O2S
• Molecular Weight: 374.4 g/mol
• CAS No.: 1105203-24-4

Description

Molecular Structure Analysis

This compound is a derivative of pyridazine, which is a heterocyclic compound containing two adjacent nitrogen atoms. Pyridazinone, another derivative of pyridazine, contains nitrogen atoms at the 1 and 2 positions in a six-membered ring and an oxygen atom at the 3 position of the ring.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, pyridazine and pyridazinone derivatives have shown a wide range of pharmacological activities. These activities include antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities.

Scientific Research Applications

Synthesis and Characterization

Research in heterocyclic chemistry often involves the synthesis of complex molecules with potential applications in medicinal chemistry and material science. For instance, studies have detailed the synthesis of various pyran, pyridine, and pyridazine derivatives through reactions involving ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates. These syntheses highlight the intricate pathways and conditions required to construct such molecules, including the use of specific reagents and catalysts under controlled conditions to achieve the desired heterocyclic frameworks (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Molecular Docking and In Vitro Screening

Another aspect of research on complex organic molecules like ethyl 2-((1-(4-fluorophenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetate involves evaluating their biological activities. Studies often employ molecular docking and in vitro screening to assess the therapeutic potential of these compounds. For example, novel pyridine and fused pyridine derivatives have been prepared and subjected to molecular docking screenings towards specific target proteins to evaluate their binding energies and potential biological activities. Such assessments can reveal the compounds' roles as inhibitors or activators of biological pathways, providing a basis for further drug development (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Mechanism of Action

This compound is a pyridazine derivative . Pyridazine derivatives have been shown to have a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities . .